![molecular formula C19H21N7O B2965532 N-(1-benzylpiperidin-4-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide CAS No. 1448129-90-5](/img/structure/B2965532.png)
N-(1-benzylpiperidin-4-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
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Description
N-(1-benzylpiperidin-4-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide, also known as BPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPTP is a small molecule that has been shown to exhibit a wide range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects.
Scientific Research Applications
Acetylcholinesterase Inhibitors
Research into pyridazine analogues, including derivatives related to "N-(1-benzylpiperidin-4-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide," has shown significant promise as acetylcholinesterase (AChE) inhibitors. These compounds are being studied for their potential to treat conditions like Alzheimer's disease. One study outlines the design, synthesis, and structure-activity relationships of pyridazine derivatives, identifying compounds that exhibit potent AChE inhibitory activity. This research highlights the importance of specific structural modifications to enhance AChE inhibition and selectivity (Contreras et al., 2001).
Antiviral Activities
Another application is found in the development of compounds with significant antiviral activities, particularly against influenza viruses. The synthesis of benzamide-based 5-aminopyrazoles and their derivatives has been investigated for their potential to combat avian influenza (H5N1), with several compounds demonstrating effective viral reduction. This area of research is crucial for developing new antiviral drugs, especially in the face of emerging infectious diseases (Hebishy et al., 2020).
Heterocyclic Compound Synthesis
The chemical synthesis and structural analysis of heterocyclic compounds, including pyridazine analogs, have shown significant pharmaceutical importance. These studies involve the synthesis of complex molecules with potential applications in medicinal chemistry, including the exploration of their properties through density functional theory calculations, Hirshfeld surface analysis, and energy frameworks. Such research contributes to the understanding of molecular interactions and the design of compounds with desired biological activities (Sallam et al., 2021).
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O/c27-19(17-6-7-18(24-23-17)26-14-20-13-21-26)22-16-8-10-25(11-9-16)12-15-4-2-1-3-5-15/h1-7,13-14,16H,8-12H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPHLHXQPXJPRCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C2=NN=C(C=C2)N3C=NC=N3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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